Cas no 220486-43-1 ((R)-3,3'-Bis([1,1'-biphenyl]-4-yl)-1,1'-binaphthalene]-2,2'-diol)

• Product Name: (R)-3,3'-Bis([1,1'-biphenyl]-4-yl)-1,1'-binaphthalene]-2,2'-diol
• CAS No: 220486-43-1
• MF: C₄₄H₃₀O₂
• MW: 590.707811832428
• CID: 3036064
• PubChem ID: 10651054
• Update Time: 2025-05-25

(R)-3,3'-Bis([1,1'-biphenyl]-4-yl)-1,1'-binaphthalene]-2,2'-diol Chemical and Physical Properties

Names and Identifiers

• (S)-3,3'-Bis([1,1'-biphenyl]-4-yl)-1,1'-binaphthalene]-2,2'-diol
• (R)-3,3'-Bis([1,1'-biphenyl]-4-yl)-1,1'-binaphthalene]-2,2'-diol
• 1-[2-hydroxy-3-(4-phenylphenyl)naphthalen-1-yl]-3-(4-phenylphenyl)naphthalen-2-ol
• R-3,3'-bis([1,1'-biphenyl]-4-yl)-1,1'-Binaphthalene]-2,2'-diol
• 1,1'-Bi[3-(biphenyl-4-yl)-2-naphthol]
• E78456
• (aR)-3,3'-Di(4-biphenylyl)-1,1'-bi(2-naphthol)
• (R)-3,3'-BIS([1,1'-BIPHENYL]-4-YL)-[1,1'-BINAPHTHALENE]-2,2'-DIOL
• (R)-3,3'-Bis([1,1'-bi
• DTXSID701167866
• F77860
• 3,3'-bis({[1,1'-biphenyl]-4-yl})-[1,1'-binaphthalene]-2,2'-diol
• 215433-52-6
• (S)-3,3'-Bis([1,1'-biphenyl]-4-yl)-[1,1'-binaphthalene]-2,2'-diol
• 220486-43-1
• (1R)-3,3a(2)-Bis([1,1a(2)-biphenyl]-4-yl)[1,1a(2)-binaphthalene]-2,2a(2)-diol
• CS-0086959
• BS-51457
• CS-0086958
• MFCD31560048
• (R)-3,3'-Bis([1,1'-biphenyl]-4-yl)-[1,1'-binaphthalene]-2,2'-diol, 98% (99% ee)

• Inchi： 1S/C44H30O2/c45-43-39(33-23-19-31(20-24-33)29-11-3-1-4-12-29)27-35-15-7-9-17-37(35)41(43)42-38-18-10-8-16-36(38)28-40(44(42)46)34-25-21-32(22-26-34)30-13-5-2-6-14-30/h1-28,45-46H
• InChI Key： UDNBGUGDBXDKHD-UHFFFAOYSA-N
• SMILES： OC1C(C2C=CC(C3C=CC=CC=3)=CC=2)=CC2C=CC=CC=2C=1C1=C(C(C2C=CC(C3C=CC=CC=3)=CC=2)=CC2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 590.224580195g/mol
• Monoisotopic Mass: 590.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 46
• Rotatable Bond Count: 5
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.8
• Topological Polar Surface Area: 40.5

Additional information on (R)-3,3'-Bis([1,1'-biphenyl]-4-yl)-1,1'-binaphthalene]-2,2'-diol

(R)-3,3'-Bis([1,1'-biphenyl]-4-yl)-1,1'-binaphthalene]-2,2'-diol

The compound with CAS No. 220486-43-1, named (R)-3,3'-Bis([1,1'-biphenyl]-4-yl)-1,1'-binaphthalene]-2,2'-diol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure and unique properties, which make it a valuable subject for both academic research and industrial applications.

The binaphthol framework of this compound is a key feature that contributes to its versatility. Binaphthols are known for their ability to act as chiral ligands in asymmetric catalysis, a process that is critical in the synthesis of enantiomerically pure compounds. The presence of two biphenyl groups at the 3 and 3' positions further enhances the molecule's stability and electronic properties. Recent studies have highlighted the potential of this compound in catalytic asymmetric hydrogenation reactions, where it has demonstrated high enantioselectivity and catalytic efficiency.

One of the most recent advancements involving this compound is its application in the development of advanced optical materials. Researchers have explored its use in creating chiral liquid crystals and self-assembled monolayers, which have promising applications in display technologies and sensing devices. The biphenyl substituents play a crucial role in these applications by modulating the molecular packing and optical properties of the material.

In terms of synthesis, this compound is typically prepared through a multi-step process involving Suzuki-Miyaura coupling reactions and subsequent dihydroxylation steps. The stereochemistry at the 2 and 2' positions is rigorously controlled to ensure the desired (R) configuration. This level of precision is essential for maintaining the compound's chiral properties, which are critical for its catalytic applications.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have shown that the binaphthol core exhibits strong fluorescence under UV light, making it a potential candidate for use in fluorescent sensors and bioimaging applications. The integration of biphenyl groups further enhances its photostability and emission efficiency.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Preliminary results suggest that it exhibits low toxicity towards aquatic organisms, which is a positive indication for its potential use in eco-friendly industrial processes.

In conclusion, (R)-3,3'-Bis([1,1'-biphenyl]-4-yl)-1,1'-binaphthalene]-2,2'-diol with CAS No. 220486-43-1 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in the development of next-generation materials and catalysts.